Cas no 681828-34-2 (N-cyclopropylquinolin-4-amine)

• Product Name: N-cyclopropylquinolin-4-amine
• CAS No: 681828-34-2
• MF: C₁₂H₁₂N₂
• MW: 184.237082481384
• MDL: MFCD14632660
• CID: 1725890
• PubChem ID: 22935736
• Update Time: 2025-06-11

N-cyclopropylquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinamine, N-cyclopropyl-
• N-cyclopropylquinolin-4-amine
• Z803251302
• DB-092035
• SCHEMBL5393762
• CS-0243366
• EN300-2628585
• WKENHBOTEXFXNP-UHFFFAOYSA-N
• Cyclopropyl-quinolin-4-yl-amine
• AKOS010595303
• 681828-34-2

• MDL： MFCD14632660
• Inchi： 1S/C12H12N2/c1-2-4-11-10(3-1)12(7-8-13-11)14-9-5-6-9/h1-4,7-9H,5-6H2,(H,13,14)
• InChI Key： WKENHBOTEXFXNP-UHFFFAOYSA-N
• SMILES： N(C1C=CN=C2C=CC=CC=12)C1CC1

Computed Properties

• Exact Mass: 184.10016
• Monoisotopic Mass: 184.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• PSA: 24.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on N-cyclopropylquinolin-4-amine

Introduction to N-cyclopropylquinolin-4-amine (CAS No: 681828-34-2)

N-cyclopropylquinolin-4-amine, with the chemical identifier CAS No: 681828-34-2, is a significant compound in the realm of pharmaceutical chemistry and bioorganic research. This heterocyclic amine derivative has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The compound belongs to the quinoline family, which is well-documented for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

The molecular structure of N-cyclopropylquinolin-4-amine features a quinoline core substituted with a cyclopropyl group at the 4-position and an amine functional group at the 1-position. This configuration imparts distinct electronic and steric properties to the molecule, making it a versatile scaffold for drug discovery. The cyclopropyl group, in particular, is known for its ability to enhance binding affinity and metabolic stability, which are critical factors in the development of novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of quinoline derivatives in addressing various diseases. Studies have demonstrated that modifications at the 4-position of the quinoline ring can significantly alter pharmacokinetic profiles and biological activity. In particular, N-cyclopropylquinolin-4-amine has been investigated for its potential role in modulating enzyme activity and inhibiting pathogenic pathways.

One of the most compelling areas of research involving N-cyclopropylquinolin-4-amine is its application in oncology. Preclinical studies have shown that this compound exhibits inhibitory effects on certain kinases and transcription factors involved in cancer cell proliferation. The cyclopropyl moiety is believed to contribute to its ability to interact with specific binding pockets on target proteins, thereby disrupting oncogenic signaling cascades. These findings have prompted further investigation into its potential as a lead compound for developing targeted cancer therapies.

In addition to its oncological applications, N-cyclopropylquinolin-4-amine has also been explored for its antimicrobial properties. Emerging evidence suggests that quinoline derivatives can disrupt bacterial cell wall synthesis and interfere with essential metabolic processes. The structural features of N-cyclopropylquinolin-4-amine, including the presence of the cyclopropyl group, may enhance its ability to interact with bacterial enzymes and receptors, offering a promising avenue for combating drug-resistant strains.

The synthesis of N-cyclopropylquinolin-4-amine involves multi-step organic transformations that require precise control over reaction conditions. Key steps include cyclization reactions to form the quinoline core, followed by functional group transformations to introduce the cyclopropyl and amine moieties. Advances in synthetic methodologies have enabled more efficient and scalable production processes, facilitating further research and development.

The pharmacological profile of N-cyclopropylquinolin-4-amine has been extensively characterized through in vitro and in vivo studies. These investigations have provided insights into its mechanism of action, pharmacokinetic properties, and potential side effects. The compound has demonstrated favorable solubility and bioavailability profiles, which are essential for effective drug delivery. Additionally, preliminary toxicology studies suggest that N-cyclopropylquinolin-4-amine exhibits low toxicity at therapeutic doses, making it a promising candidate for clinical development.

The future direction of research on N-cyclopropylquinolin-4-amine includes exploring its interactions with other biological targets and evaluating its efficacy in animal models of disease. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of preclinical findings into clinical trials. The unique structural features of this compound make it a valuable asset in the quest for novel therapeutics targeting complex diseases.

In conclusion, N-cyclopropylquinolin-4-amine (CAS No: 681828-34-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural properties and potential therapeutic applications position it as a promising candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like N-cyclopropylquinolin-4-amine will play an increasingly important role in shaping the future of medicine.